Nanostructured organic electrolytes
RSC Advances Pub Date: 2013-10-28 DOI: 10.1039/C3RA45044A
Abstract
This review introduces research work in the area of organic liquid crystalline (LC) electrolytes consisting of ionophilic and ionophobic groups. I discuss the LC phase behavior and morphology-dependent ion conduction of organic electrolyte systems based upon (i) coil–coil block copolymers (BCP), (ii) dendritic BCPs, (iii) mini-dendron-based liquid crystals, and (iv) rod-type liquid crystals. As a way to improve ionic conductivity and mechanical strength, the self-assembling approach of each LC system and other processes including macroscopic alignment techniques and post-polymerizations are described.
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